Cas no 31721-95-6 (3,5,7-Trihydroxy-4H-1-benzopyran-4-one)

3,5,7-Trihydroxy-4H-1-benzopyran-4-one, also known as galangin, is a flavonoid compound with notable biochemical properties. Its structure features three hydroxyl groups at positions 3, 5, and 7 on the benzopyranone scaffold, contributing to its antioxidant and anti-inflammatory activities. This compound exhibits potential in pharmacological research due to its ability to modulate enzyme activity and interact with cellular pathways. Its stability and solubility profile make it suitable for experimental applications in drug discovery and nutraceutical development. Additionally, its natural occurrence in plants like Alpinia officinarum enhances its relevance in studies of plant-derived bioactive molecules. Analytical methods such as HPLC and NMR confirm its purity and structural integrity for research use.

3,5,7-Trihydroxy-4H-1-benzopyran-4-one structure

31721-95-6 structure

Product Name:3,5,7-Trihydroxy-4H-1-benzopyran-4-one

CAS No:31721-95-6

MF:C₉H₆O₅

MW:194.140943050385

CID:1015928

PubChem ID:46886154

Update Time:2025-06-07

3,5,7-Trihydroxy-4H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

- 3,5,7-Trihydroxy-4H-1-benzopyran-4-one
- HY-N8773
- 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-
- E88955
- CS-0149042
- 3,5,7-TRIHYDROXYCHROMEN-4-ONE
- SCHEMBL2421237
- MS-23045
- 3,5,7-trihydroxychromone
- PD166758
- 31721-95-6
- 3,5,7-trihydroxy chromone
- CHEMBL1093494
- AKOS040761071
- starbld0036461
- 3,5,7-Trihydroxy-4H-chromen-4-one
- DA-49503
- Inchi： 1S/C9H6O5/c10-4-1-5(11)8-7(2-4)14-3-6(12)9(8)13/h1-3,10-12H
- InChI Key： OZNMEZAXFKUCPN-UHFFFAOYSA-N
- SMILES： O1C=C(C(C2C(=CC(=CC1=2)O)O)=O)O

Computed Properties

Exact Mass: 194.02148
Monoisotopic Mass: 194.02152329g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 87Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.6±0.1 g/cm3
Boiling Point: 355.1±22.0 °C at 760 mmHg
Flash Point: 168.6±22.3 °C
PSA: 86.99
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,5,7-Trihydroxy-4H-1-benzopyran-4-one Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3,5,7-Trihydroxy-4H-1-benzopyran-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2892-1 mg	3,5,7-Trihydroxychromone	31721-95-6		1mg	￥2035.00	2022-04-26
MedChemExpress	HY-N8773-5mg	3,5,7-Trihydroxychromone	31721-95-6	99.98%	5mg	￥8500	2024-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T34610-5 mg	3,5,7-Trihydroxy-4H-1-benzopyran-4-one	31721-95-6		5mg	¥4000.0	2021-09-07
TargetMol Chemicals	TN2892-5mg	3,5,7-Trihydroxychromone	31721-95-6		5mg	￥ 2760	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T34610-5mg	3,5,7-Trihydroxy-4H-1-benzopyran-4-one	31721-95-6	,98.0%	5mg	¥4000.0	2023-09-06
TargetMol Chemicals	TN2892-5 mg	3,5,7-Trihydroxychromone	31721-95-6	98%	5mg	￥ 2,760	2023-07-11
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MedChemExpress	HY-N8773-1mg	3,5,7-Trihydroxychromone	31721-95-6	99.98%	1mg	￥3238	2024-04-18
Aaron	AR01V40Y-5mg	4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-	31721-95-6	98%	5mg	$561.00	2025-02-13
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